Cas no 2228524-98-7 (3-(1,3-dioxaindan-5-yl)-2-methoxy-3-methylbutanoic acid)

3-(1,3-Dioxaindan-5-yl)-2-methoxy-3-methylbutanoic acid is a specialized organic compound featuring a 1,3-dioxaindane core coupled with a methoxy-substituted butanoic acid moiety. Its unique structure imparts potential utility as an intermediate in pharmaceutical and fine chemical synthesis, particularly for applications requiring chiral or sterically hindered carboxylic acid derivatives. The presence of the dioxaindane group may enhance stability and influence reactivity, while the methoxy and methyl substitutions offer tunable steric and electronic properties. This compound is suited for research in medicinal chemistry, where its structural motifs could contribute to the development of bioactive molecules. Handling should adhere to standard laboratory safety protocols for carboxylic acid derivatives.
3-(1,3-dioxaindan-5-yl)-2-methoxy-3-methylbutanoic acid structure
2228524-98-7 structure
Product Name:3-(1,3-dioxaindan-5-yl)-2-methoxy-3-methylbutanoic acid
CAS No:2228524-98-7
MF:C13H16O5
MW:252.263144493103
CID:5808505
PubChem ID:165738176
Update Time:2025-08-05

3-(1,3-dioxaindan-5-yl)-2-methoxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(1,3-dioxaindan-5-yl)-2-methoxy-3-methylbutanoic acid
    • EN300-1991816
    • 2228524-98-7
    • Inchi: 1S/C13H16O5/c1-13(2,11(16-3)12(14)15)8-4-5-9-10(6-8)18-7-17-9/h4-6,11H,7H2,1-3H3,(H,14,15)
    • InChI Key: YPWSBFUXJOOGRZ-UHFFFAOYSA-N
    • SMILES: O(C)C(C(=O)O)C(C)(C)C1=CC=C2C(=C1)OCO2

Computed Properties

  • Exact Mass: 252.09977361g/mol
  • Monoisotopic Mass: 252.09977361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 65Ų

3-(1,3-dioxaindan-5-yl)-2-methoxy-3-methylbutanoic acid Pricemore >>

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3-(1,3-dioxaindan-5-yl)-2-methoxy-3-methylbutanoic acid Related Literature

Additional information on 3-(1,3-dioxaindan-5-yl)-2-methoxy-3-methylbutanoic acid

3-(1,3-Dioxaindan-5-yl)-2-methoxy-3-methylbutanoic Acid: A Comprehensive Overview

The compound 3-(1,3-dioxaindan-5-yl)-2-methoxy-3-methylbutanoic acid, identified by the CAS number 2228524-98-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carboxylic acids, featuring a dioxaindane ring system and a methoxy group, which contribute to its unique chemical properties. Recent studies have highlighted its role in drug discovery, particularly in the development of bioactive molecules with potential therapeutic applications.

The structure of this compound is characterized by a dioxaindane ring, which is a bicyclic system composed of a six-membered ring fused with a five-membered oxygen-containing ring. The presence of the methoxy group at position 2 and the methyl group at position 3 introduces steric and electronic effects that influence its reactivity and stability. These structural features make it an interesting candidate for exploring its interactions with biological systems.

Recent research has focused on the synthesis and characterization of this compound, as well as its derivatives. Scientists have employed various synthetic strategies, including multi-component reactions and enzymatic catalysis, to optimize its production. The use of green chemistry principles has also been emphasized to minimize environmental impact during synthesis.

In terms of applications, this compound has shown promise in the field of pharmacology. Studies have demonstrated its potential as a lead compound for developing drugs targeting specific biological pathways. For instance, research has explored its ability to modulate enzyme activity and interact with cellular receptors, suggesting its role in treating conditions such as inflammation and neurodegenerative diseases.

Moreover, the compound's stability under various conditions has been extensively studied. Researchers have investigated its thermal stability, solubility, and reactivity under different pH levels. These studies are crucial for determining its suitability in pharmaceutical formulations and industrial processes.

Another area of interest is the environmental impact of this compound. Assessments have been conducted to evaluate its biodegradability and toxicity levels. Understanding these aspects is essential for ensuring safe handling and disposal practices in industrial settings.

In conclusion, 3-(1,3-dioxaindan-5-yl)-2-methoxy-3-methylbutanoic acid represents a valuable molecule with diverse applications across multiple disciplines. Its unique structure and chemical properties make it a subject of ongoing research aimed at unlocking its full potential in drug development and other fields. As advancements in synthetic methods and biological studies continue, this compound is expected to play an increasingly significant role in both academic and industrial contexts.

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